molecular formula C₈H₈D₃NO B1152238 3-Methoxy-5-methylaniline-d3

3-Methoxy-5-methylaniline-d3

Cat. No.: B1152238
M. Wt: 140.2
Attention: For research use only. Not for human or veterinary use.
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Description

3-Methoxy-5-methylaniline-d3 is a deuterated derivative of 3-Methoxy-5-methylaniline, where three hydrogen atoms are replaced with deuterium (D). This isotopic substitution typically occurs in the methyl (-CH3) or methoxy (-OCH3) groups, enhancing the compound’s stability and utility in mass spectrometry, nuclear magnetic resonance (NMR) studies, and metabolic pathway tracing . The deuterated version retains these substituents but offers isotopic labeling advantages for research applications .

Properties

Molecular Formula

C₈H₈D₃NO

Molecular Weight

140.2

Synonyms

3-Methoxy-5-methylbenzenamine-d3

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares 3-Methoxy-5-methylaniline-d3 with structurally related aromatic amines and deuterated analogs, focusing on molecular properties, applications, and research findings.

Structural Analogs

Key structural analogs include:

Compound Name CAS RN Molecular Formula Key Substituents Similarity Score Reference
3-Methoxy-4-(oxazol-5-yl)aniline 1006-68-4 C10H10N2O2 Methoxy (C3), oxazolyl (C4) 0.92
5-Methoxy-2-mercaptobenzimidazole N/A C8H8N2OS Methoxy (C5), thiol (C2) N/A
3-Methoxy-5-methylaniline (non-D) N/A C8H11NO Methoxy (C3), methyl (C5) 1.00 (baseline) Inferred

Key Differences :

  • Substituent Position : 3-Methoxy-5-methylaniline-d3 differs from 3-Methoxy-4-(oxazol-5-yl)aniline in the position and type of substituents (oxazolyl vs. methyl), altering electronic properties and reactivity .
Deuterated Analogs

Deuterated compounds with comparable labeling strategies include:

Compound Name CAS RN Molecular Formula Deuterium Content Price (JPY/g) Key Applications
Methylamine-d5 DCl 14779-55-6 CD3NH2·DCl 99 atom% D 30,800 NMR solvent, metabolic studies
Methoxyl-d3-amine hydrochloride 7436-22-8 CH2ND3·HCl 99 atom% D N/A Isotopic labeling, kinetics

Key Differences :

  • Deuteration Sites : Unlike Methylamine-d5 DCl, which is fully deuterated in the methyl group, 3-Methoxy-5-methylaniline-d3 likely targets specific positions (e.g., methoxy or methyl groups), preserving aromatic ring reactivity .
  • Applications : While Methylamine-d5 DCl is primarily used as a solvent, 3-Methoxy-5-methylaniline-d3 is tailored for tracing aromatic amine metabolites in pharmacokinetic studies .

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